5-Ethynylthiazol-2-amine

• Molecular Formula: C5H4N2S
• Molecular Weight: 124.17 g/mol
• IUPAC Name: 5-ethynyl-1,3-thiazol-2-amine
• InChI: InChI=1S/C5H4N2S/c1-2-4-3-7-5(6)8-4/h1,3H,(H2,6,7)
• InChI Key: ZOANNWMYAULKAT-UHFFFAOYSA-N
• Canonical SMILES: C#CC1=CN=C(S1)N

Description

5-Ethynylthiazol-2-amine is a thiazole derivative featuring an ethynyl (-C≡CH) substituent at the 5-position of the thiazole ring and an amine group at the 2-position. The ethynyl group introduces rigidity and electron-withdrawing properties, which may enhance binding affinity to biological targets compared to other substituents.

Comparison with Similar Compounds

Comparative Analysis with Structural Analogs

Key Observations :

Enzyme Inhibition

• Acetylcholinesterase (AChE) Inhibition: 5-Aryl-1,3,4-oxadiazol-2-amines (structurally related to thiazol-2-amines) exhibit potent AChE inhibition, with IC₅₀ values in the nanomolar range. Substitution at the 5-position (e.g., long alkyl chains) enhances lipid membrane penetration, a property that ethynyl groups may mimic due to their linear geometry .
• Aromatase Inhibition : Thiazol-2-amine derivatives, such as 5-methyl analogs, are intermediates in synthesizing aromatase inhibitors, critical for breast cancer therapy .

Antimicrobial and Antidiabetic Activity

• Antimicrobial : Benzothiazolyl hydrazones derived from thiazol-2-amines show activity against bacterial strains (e.g., S. aureus) with MIC values <10 µg/mL .

Structure-Activity Relationships (SAR)

• Substituent Bulk : Bulky groups (e.g., benzyl, naphthalenyl) improve target selectivity but may reduce solubility. The ethynyl group balances rigidity and moderate bulk .
• Electron Effects : Electron-withdrawing substituents (e.g., ethynyl, pyridyl) enhance hydrogen-bonding interactions with enzyme active sites compared to electron-donating methyl groups .